Cas no 1261609-09-9 (3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile)

• Product Name: 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile
• CAS No: 1261609-09-9
• MF: C₁₂H₆Cl₃NS
• MW: 302.606738567352
• CID: 4969758
• Update Time: 2025-06-26

3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile

• Inchi： 1S/C12H6Cl3NS/c13-9-6-11(15)10(14)5-8(9)7-2-4-17-12(7)1-3-16/h2,4-6H,1H2
• InChI Key： CDLCWFHTHCXBQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CSC=1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.8
• Topological Polar Surface Area: 52

Additional information on 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile

Introduction to 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile (CAS No. 1261609-09-9)

3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1261609-09-9, is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple chlorine atoms and the thiophene ring system contribute to its reactivity and utility in organic synthesis.

The chemical structure of 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile consists of a thiophene core substituted with an acetonitrile group at the 2-position and a 2,4,5-trichlorophenyl group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for the development of novel compounds. The compound's solubility profile and stability under various conditions further enhance its appeal as a synthetic intermediate.

In recent years, there has been a growing interest in exploring the applications of 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile in pharmaceutical research. Its structural features have been leveraged in the design of molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit interesting biological activities, including anti-inflammatory and antimicrobial properties. These findings have prompted further investigation into its pharmacological potential.

One of the most compelling aspects of 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many drugs and natural products, and this compound serves as an excellent precursor for their preparation. Researchers have utilized it to develop new analogs with enhanced efficacy and reduced side effects. The ability to modify its core structure allows for the exploration of a wide range of biological activities.

The synthesis of 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of the thiophene ring followed by the introduction of the trichlorophenyl group and the acetonitrile moiety. Advanced techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity. These synthetic strategies underscore the compound's importance in modern chemical research.

Recent advancements in computational chemistry have also contributed to our understanding of 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement traditional experimental methods and offer a powerful tool for drug discovery. The integration of computational and experimental techniques has accelerated the development pipeline for new therapeutic agents.

The agrochemical industry has also recognized the potential of 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile. Its structural features make it suitable for developing novel pesticides and herbicides that target specific pests while minimizing environmental impact. By leveraging its reactivity and functional diversity, researchers aim to create more sustainable agricultural solutions. This dual application in pharmaceuticals and agrochemicals highlights the versatility of this compound.

In conclusion, 3-(2,4,5-Trichlorophenyl)thiophene-2-acetonitrile (CAS No. 1261609-09-9) is a multifaceted compound with significant implications in both pharmaceutical and agrochemical research. Its unique structure and reactivity make it a valuable intermediate for synthesizing biologically active molecules. The ongoing exploration of its applications underscores its importance as a building block for future discoveries. As research continues to evolve, this compound is likely to play an even greater role in advancing chemical innovation.